Cas no 2229205-80-3 (5-(4-chloro-2-fluorophenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(4-chloro-2-fluorophenyl)-1,3-oxazol-2-amine
• CAS No: 2229205-80-3
• MF: C₉H₆ClFN₂O
• MW: 212.608144283295
• CID: 6390113
• PubChem ID: 165683891
• Update Time: 2025-10-29

5-(4-chloro-2-fluorophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloro-2-fluorophenyl)-1,3-oxazol-2-amine
• EN300-1985416
• 2229205-80-3

• Inchi： 1S/C9H6ClFN2O/c10-5-1-2-6(7(11)3-5)8-4-13-9(12)14-8/h1-4H,(H2,12,13)
• InChI Key： UNHYHYAETLOTOE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1=CN=C(N)O1

Computed Properties

• Exact Mass: 212.0152687g/mol
• Monoisotopic Mass: 212.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on 5-(4-chloro-2-fluorophenyl)-1,3-oxazol-2-amine

5-(4-Chloro-2-Fluorophenyl)-1,3-Oxazol-2-Amine: A Comprehensive Overview

5-(4-Chloro-2-fluorophenyl)-1,3-oxazol-2-amine, also known by its CAS registry number 2229205-80-3, is a heterocyclic aromatic compound with significant applications in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the synthesis, characterization, pharmacological properties, and recent advancements related to this compound.

The molecular structure of 5-(4-chloro-2-fluorophenyl)-1,3-oxazol-2-amine consists of a 1,3-oxazole ring fused with an aromatic amine group. The presence of chlorine and fluorine substituents on the phenyl ring introduces electronic effects that influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of heterocyclic compounds.

Synthesis and Characterization

The synthesis of 5-(4-chloro-2-fluorophenyl)-1,3-oxazol-2-amine typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized reaction conditions to enhance yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

Spectral analysis techniques such as NMR and IR spectroscopy have been employed to confirm the structure of the compound. The characteristic absorption bands observed in the IR spectrum confirm the presence of functional groups like the amine (-NH) and oxazole ring. Similarly, ¹H NMR and ¹³C NMR spectra provide detailed insights into the electronic environment of individual atoms within the molecule.

Pharmacological Properties

5-(4-chloro-2-fluorophenyl)-1,3-Oxazol-2-Amine has demonstrated promising pharmacological activity in various biological models. Recent studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit key inflammatory pathways. Additionally, preliminary results suggest that this compound may exhibit anti-cancer properties by targeting specific oncogenic signaling pathways.

In vitro assays have shown that this compound exerts selective cytotoxicity against cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to modulate apoptosis-inducing factors without significantly affecting healthy cells. Furthermore, recent research has highlighted its potential as a radiosensitizer in cancer therapy.

Toxicological Profile

To evaluate its safety profile, acute and chronic toxicity studies have been conducted using animal models. Results indicate that this compound exhibits low toxicity at therapeutic doses. However, further long-term studies are required to assess its potential for adverse effects under chronic exposure conditions.

The toxicokinetics of this compound have been studied using advanced analytical techniques such as LCMS/MS. These studies provide valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for optimizing dosing regimens in clinical settings.

Future Directions

The development of novel derivatives based on the structure of 5-(4-chloro-2-fluorophenyl)-1,3-Oxazol-2-Amine holds promise for expanding its therapeutic applications. Researchers are actively exploring strategies to enhance its bioavailability and reduce potential side effects through structural modifications.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice. The integration of computational chemistry tools with experimental approaches is anticipated to play a pivotal role in advancing drug discovery efforts.

In conclusion, 5-(4-Chloro-2-fluorophenyl)-1,3-Oxazol-2-Amine represents a valuable addition to the arsenal of heterocyclic compounds with diverse biological activities. Its unique chemical structure and favorable pharmacokinetic properties make it a compelling candidate for further exploration in drug development pipelines.